3-Bromo-2-cyano-5-(difluoromethyl)phenylacetic acid
Overview
Description
3-Bromo-2-cyano-5-(difluoromethyl)phenylacetic acid, or 3-BCDFPAA, is an important organic compound used in a variety of scientific research applications. It is a brominated carboxylic acid that can be synthesized in a laboratory setting and has a wide range of uses in biochemical and physiological experiments.
Scientific Research Applications
3-BCDFPAA has a wide range of applications in scientific research. It has been used as a reagent for the synthesis of various compounds, such as esters, amides, and amines. It has also been used in the synthesis of various pharmaceuticals and other organic compounds. Additionally, 3-BCDFPAA has been used in the synthesis of polymers, such as polyurethanes and polyesters.
Mechanism of Action
3-BCDFPAA is a carboxylic acid that can be used to modify the structure of other organic compounds. It can be used to form esters, amides, and amines, which can be used to modify the structure of other organic compounds. Additionally, 3-BCDFPAA can be used as a catalyst in the synthesis of polymers.
Biochemical and Physiological Effects
3-BCDFPAA has been used in a variety of biochemical and physiological experiments. It has been used to study the effects of various drugs on the human body, as well as to study the effects of various environmental toxins on the body. Additionally, 3-BCDFPAA has been used to study the effects of various hormones on the body.
Advantages and Limitations for Lab Experiments
3-BCDFPAA has several advantages for use in lab experiments. It is relatively easy to synthesize in a laboratory setting and is relatively stable when stored in an aqueous solution. Additionally, 3-BCDFPAA is relatively inexpensive and can be used in a variety of experiments. However, 3-BCDFPAA is toxic and should be handled with care. Additionally, 3-BCDFPAA is relatively unstable when exposed to air and light, so it should be stored in an airtight container and away from direct sunlight.
Future Directions
There are several potential future directions for research involving 3-BCDFPAA. One potential area of research is the development of more efficient and cost-effective methods for synthesizing 3-BCDFPAA. Additionally, research could be conducted to explore the potential applications of 3-BCDFPAA in drug design and development. Additionally, further research could be conducted to explore the biochemical and physiological effects of 3-BCDFPAA on the human body. Finally, research could be conducted to explore the potential uses of 3-BCDFPAA in the synthesis of polymers and other organic compounds.
properties
IUPAC Name |
2-[3-bromo-2-cyano-5-(difluoromethyl)phenyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrF2NO2/c11-8-2-6(10(12)13)1-5(3-9(15)16)7(8)4-14/h1-2,10H,3H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUBVBARXKSDFBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1CC(=O)O)C#N)Br)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrF2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-cyano-5-(difluoromethyl)phenylacetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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